Cas no 2137579-25-8 ({1-[2-(1-Ethoxyethenyl)-4-fluorophenyl]ethyl}(ethyl)amine)

• Product Name: {1-[2-(1-Ethoxyethenyl)-4-fluorophenyl]ethyl}(ethyl)amine
• CAS No: 2137579-25-8
• MF: C₁₄H₂₀FNO
• MW: 237.31310749054
• CID: 6451637
• PubChem ID: 165477434
• Update Time: 2025-07-02

{1-[2-(1-Ethoxyethenyl)-4-fluorophenyl]ethyl}(ethyl)amine Chemical and Physical Properties

Names and Identifiers

• 2137579-25-8
• EN300-803253
• {1-[2-(1-ethoxyethenyl)-4-fluorophenyl]ethyl}(ethyl)amine
• {1-[2-(1-Ethoxyethenyl)-4-fluorophenyl]ethyl}(ethyl)amine

• Inchi： 1S/C14H20FNO/c1-5-16-10(3)13-8-7-12(15)9-14(13)11(4)17-6-2/h7-10,16H,4-6H2,1-3H3
• InChI Key： MKKCQEJKUOIDRS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C(=C)OCC)C=1)C(C)NCC

Computed Properties

• Exact Mass: 237.15289242g/mol
• Monoisotopic Mass: 237.15289242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 21.3Ų

Additional information on {1-[2-(1-Ethoxyethenyl)-4-fluorophenyl]ethyl}(ethyl)amine

Introduction to {1-[2-(1-Ethoxyethenyl)-4-fluorophenyl]ethyl}(ethyl)amine and Its Applications in Modern Chemical Biology

The compound with the CAS number 2137579-25-8 is a fascinating molecule that has garnered significant attention in the field of chemical biology. Its molecular structure, characterized by a unique combination of functional groups, makes it a promising candidate for various applications, particularly in drug discovery and molecular research. This introduction delves into the properties, synthesis, and potential applications of this compound, highlighting its significance in contemporary scientific endeavors.

The name of the compound, {1-[2-(1-Ethoxyethenyl)-4-fluorophenyl]ethyl}(ethyl)amine, provides valuable insights into its chemical composition. The presence of an ethoxyethenyl group and a fluorophenyl ring suggests a complex interplay of electronic and steric effects that can influence the compound's reactivity and biological activity. These features are particularly intriguing for researchers exploring novel pharmacophores that could lead to the development of innovative therapeutic agents.

In recent years, there has been a surge in interest regarding fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The fluorophenyl moiety in this compound is a prime example of such a feature, which has been extensively studied for its potential in medicinal chemistry. Research has shown that fluorine atoms can modulate the electronic properties of molecules, leading to more potent and selective interactions with biological receptors.

The synthesis of {1-[2-(1-Ethoxyethenyl)-4-fluorophenyl]ethyl}(ethyl)amine involves a series of well-designed chemical transformations that highlight the ingenuity of modern synthetic organic chemistry. The process typically begins with the preparation of key intermediates such as 1-ethoxyethene and 4-fluorobenzaldehyde. These intermediates are then coupled using established methods like nucleophilic addition or cross-coupling reactions to form the desired product. The use of advanced catalytic systems has further streamlined this process, making it more efficient and scalable.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors for various therapeutic targets. The ethylamine group provides a versatile handle for further derivatization, allowing researchers to fine-tune the properties of the molecule to achieve specific biological outcomes. For instance, modifications at this position can enhance solubility or improve cell permeability, making it more suitable for in vivo studies.

Recent studies have explored the pharmacological profile of related compounds, providing valuable insights into their potential therapeutic applications. These investigations have revealed that molecules with similar structural motifs can exhibit significant activity against targets such as kinases and transcription factors. Given these findings, it is reasonable to hypothesize that {1-[2-(1-Ethoxyethenyl)-4-fluorophenyl]ethyl}(ethyl)amine could serve as a lead compound for further drug development efforts.

The role of computational chemistry in understanding the behavior of complex molecules cannot be overstated. Advanced computational methods have enabled researchers to predict the interactions between this compound and biological targets with remarkable accuracy. These predictions are invaluable for guiding experimental design and optimizing molecular properties for better efficacy. By leveraging computational tools, scientists can accelerate the discovery process and reduce the time required to bring new drugs to market.

In conclusion, {1-[2-(1-Ethoxyethenyl)-4-fluorophenyl]ethyl}(ethyl)amine (CAS no. 2137579-25-8) represents a significant advancement in chemical biology research. Its unique structure and promising biological properties make it an attractive candidate for further exploration in drug discovery and molecular medicine. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of therapeutic interventions.